Cas no 1260667-12-6 (3-Chloro-5-(trifluoromethyl)pyrazin-2-amine)

• Product Name: 3-Chloro-5-(trifluoromethyl)pyrazin-2-amine
• CAS No: 1260667-12-6
• MF: C₅H₃ClF₃N₃
• MW: 197.545629739761
• CID: 5070705
• PubChem ID: 72213160
• Update Time: 2026-03-01

3-Chloro-5-(trifluoromethyl)pyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(trifluoromethyl)pyrazin-2-amine
• BS-52871
• 1260667-12-6
• DB-394896
• CS-0529716
• AT34255
• 3-chloro-5-(trifluoromethyl)-2-Pyrazinamine
• SY346414
• RVCZCLSMQQUTHL-UHFFFAOYSA-N
• MFCD18250170
• SCHEMBL19748120
• AB72471

• Inchi： 1S/C5H3ClF3N3/c6-3-4(10)11-1-2(12-3)5(7,8)9/h1H,(H2,10,11)
• InChI Key： RVCZCLSMQQUTHL-UHFFFAOYSA-N
• SMILES： ClC1=C(N)N=CC(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 196.9967593g/mol
• Monoisotopic Mass: 196.9967593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Aminopyrazines

Additional information on 3-Chloro-5-(trifluoromethyl)pyrazin-2-amine

Introduction to 3-Chloro-5-(trifluoromethyl)pyrazin-2-amine (CAS No: 1260667-12-6)

3-Chloro-5-(trifluoromethyl)pyrazin-2-amine is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1260667-12-6, belongs to the pyrazine family, which is well-documented for its diverse biological activities. The structural features of this molecule, particularly the presence of a chloro substituent at the 3-position and a trifluoromethyl group at the 5-position, along with an amine functional group at the 2-position, contribute to its intriguing chemical properties and potential applications.

The significance of 3-Chloro-5-(trifluoromethyl)pyrazin-2-amine lies in its utility as a key intermediate in the synthesis of various pharmacologically active agents. The pyrazine core is a common scaffold in many drugs, offering a balance of lipophilicity and metabolic stability. The electron-withdrawing nature of the trifluoromethyl group enhances the reactivity of certain positions in the ring, making it a valuable building block for further functionalization. Additionally, the chloro substituent can participate in nucleophilic substitution reactions, allowing for the introduction of diverse side chains that may modulate biological activity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 3-Chloro-5-(trifluoromethyl)pyrazin-2-amine has emerged as a promising candidate in this context. Its structural motifs are reminiscent of several known bioactive compounds, suggesting potential applications in areas such as antiviral, antibacterial, and anticancer therapies. The compound's ability to serve as a versatile precursor for more complex molecules makes it an attractive choice for medicinal chemists.

One of the most compelling aspects of 3-Chloro-5-(trifluoromethyl)pyrazin-2-amine is its role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies that minimize off-target effects. The pyrazine scaffold provides a suitable platform for designing such inhibitors, and modifications such as those present in 3-Chloro-5-(trifluoromethyl)pyrazin-2-amine can fine-tune binding interactions with kinase active sites.

Recent studies have highlighted the compound's potential in addressing drug-resistant pathogens. The rise of antibiotic-resistant bacteria poses a significant global health challenge, necessitating the discovery of novel antimicrobial agents. The structural features of 3-Chloro-5-(trifluoromethyl)pyrazin-2-amine, particularly its ability to interact with bacterial enzymes or metabolic pathways, make it a candidate for developing new antibiotics. Researchers are exploring its derivatives to identify compounds with enhanced efficacy against resistant strains while maintaining safety profiles comparable to existing treatments.

The agrochemical sector also benefits from compounds like 3-Chloro-5-(trifluoromethyl)pyrazin-2-amine, which can be used to develop advanced crop protection agents. Pyrazine derivatives have shown promise as herbicides, fungicides, and insecticides due to their ability to disrupt essential biological processes in pests and weeds. The presence of electron-withdrawing groups such as the chloro and trifluoromethyl substituents enhances the bioactivity of these compounds by improving their interaction with target enzymes or receptors.

The synthesis of 3-Chloro-5-(trifluoromethyl)pyrazin-2-amine involves multi-step organic transformations that highlight its synthetic versatility. Starting from commercially available precursors such as pyrazine or its halogenated derivatives, researchers can introduce the desired functional groups through carefully controlled reactions. For instance, nucleophilic aromatic substitution reactions can be employed to install the chloro substituent, while metal-catalyzed cross-coupling reactions can facilitate the addition of the trifluoromethyl group. These synthetic strategies not only allow for scalable production but also provide opportunities for generating libraries of related compounds for high-throughput screening.

The pharmacokinetic properties of 3-Chloro-5-(trifluoromethyl)pyrazin-2-amine are another area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Computational modeling techniques have been increasingly employed to predict ADME properties based on molecular structure. These models help guide medicinal chemists in designing derivatives with improved pharmacokinetic profiles by identifying key structural features that influence absorption or metabolic stability.

In conclusion,3-Chloro-5-(trifluoromethyl)pyrazin-2-amineseems poised to play a pivotal role in future drug discovery efforts across multiple therapeutic areas. Its unique structural attributes offer opportunities for designing novel therapeutics with enhanced efficacy and selectivity. As research continues to uncover new applications for this compound and its derivatives, it will undoubtedly remain at the forefront of pharmaceutical innovation.